Mechanochemistry of catalysts
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n05ABEH000555
Abstract
Data on the use of mechanochemical activation for the preparation of catalysts and supports are generalised. The effect of mechanochemical activation on the catalytic properties of various systems is noted. Catalytic reactions occurring under conditions of mechanochemical activation are discussed. The hypotheses concerning the nature of the effect of mechanochemical activation on the reactivity (including catalytic properties) are considered. The bibliography includes 197 references.
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